Cas no 51591-52-7 (1,2-Propanediol,2-benzoate)

1,2-Propanediol,2-benzoate Properties

Names and Identifiers

• 1,2-Propanediol,2-benzoate
• 1-hydroxyprop-2-yl benzoate
• 2-(Benzoyloxy)-1-propanol
• Benzoic acid 1-methyl-2-hydroxyethyl ester
• Einecs 257-304-3
• 2-benzoyloxypropanol
• benzoic acid (2-hydroxy-1-methyl-ethyl) ester
• 1,2-propanediol, 2-benzoate
• NS00057133
• 1-Methyl-2-hydroxyethyl benzoate
• AKOS015891354
• J294.857E
• Q27251395
• 1-hydroxypropan-2-yl benzoate
• SCHEMBL525077
• UNII-129JXY47DE
• 129JXY47DE
• 1-HYDROXY-2-PROPYL BENZOATE
• DTXSID50965913
• 1-HYDROXYISOPROPYL BENZOATE
• 51591-52-7
• +Expand

• InChIKey： LBPLLQWWWCNJBE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c1-8(7-11)13-10(12)9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3
• SMILES： CC(CO)OC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.079
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.22420
• PSA: 46.53000
• Refractive Index: 1.528
• Boiling Point: 295.2°C at 760 mmHg
• Flash Point: 125.1°C
• Density: 1.138

1,2-Propanediol,2-benzoate Security Information

1,2-Propanediol,2-benzoate Customs Data

• HS CODE：2916310090
• Customs Data：

  China Customs Code:

  2916310090

  Overview:

  2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%